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Compound of Interest

Compound Name: 2-Phenyl-1-propanol

Cat. No.: B072363 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Phenyl-1-propanol

This technical guide provides a comprehensive overview of the molecular weight and density of

2-phenyl-1-propanol (CAS 1123-85-9). It is intended for researchers, scientists, and

professionals in drug development and related fields who require accurate and reliable data on

the physicochemical properties of this compound. This document includes a summary of its key

quantitative properties, detailed experimental protocols for their determination, and a logical

workflow for such characterization.

Quantitative Physicochemical Data
The molecular weight and density of 2-phenyl-1-propanol are fundamental parameters for a

wide range of scientific and industrial applications, from reaction stoichiometry and formulation

development to quality control and regulatory compliance. The data presented below has been

compiled from reputable chemical data sources.

Property Value Units Conditions

Molecular Weight 136.19 g/mol

Density 0.975 g/mL at 25 °C

0.971 - 0.978 g/mL

Table 1: Summary of Molecular Weight and Density for 2-Phenyl-1-propanol[1][2][3][4][5][6]
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Experimental Protocols for Property Determination
Accurate determination of molecular weight and density requires standardized experimental

procedures. The following sections detail the principles and methodologies for obtaining these

values.

Determination of Molecular Weight via Mass
Spectrometry
Mass spectrometry is the gold standard for determining the molecular weight of a compound

with high accuracy and sensitivity.[5][7][8][9] The technique involves the ionization of the

sample molecules and their separation based on their mass-to-charge ratio (m/z).

Principle: An electron-ionization (EI) mass spectrometer is commonly used for volatile organic

compounds like 2-phenyl-1-propanol.[10] In the ion source, high-energy electrons bombard

the sample molecules, leading to the ejection of an electron and the formation of a molecular

ion (M+•), which is a radical cation.[10] The mass analyzer then separates these ions based on

their m/z ratio. The peak with the highest m/z value, excluding isotopic peaks, generally

corresponds to the molecular ion, and its m/z value provides the molecular weight of the

compound.[7][10]

Generalized Protocol:

Sample Preparation: A dilute solution of 2-phenyl-1-propanol is prepared in a volatile

organic solvent.

Instrument Setup: The mass spectrometer is calibrated using a known standard. The ion

source parameters (e.g., electron energy) and mass analyzer settings are optimized for the

compound.

Sample Introduction: The sample is introduced into the ion source, typically via direct

injection or through a gas chromatography (GC) system for separation from any impurities.

Ionization: The sample molecules are ionized by an electron beam.

Mass Analysis: The resulting ions are accelerated into the mass analyzer, where they are

separated according to their m/z ratio.
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Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

abundance versus m/z.

Data Interpretation: The molecular ion peak is identified in the mass spectrum to determine

the molecular weight.

Determination of Density
The density of a liquid can be accurately determined using several methods, with the oscillating

U-tube and pycnometer methods being the most common in a laboratory setting.[3][11]

Modern digital density meters frequently employ the oscillating U-tube principle for rapid and

highly accurate measurements.[1][2][3][4]

Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency.[3] This

frequency changes when the tube is filled with a sample; a higher mass (denser) sample

results in a lower oscillation frequency. The instrument measures the period of oscillation and

relates it to the density of the sample using a calibration equation.[1] Temperature control is

critical as density is temperature-dependent.[3]

Generalized Protocol:

Calibration: The instrument is calibrated using two standards of known density, often dry air

and ultrapure water.

Temperature Equilibration: The instrument's measuring cell is brought to the desired

temperature (e.g., 25 °C).

Sample Injection: The 2-phenyl-1-propanol sample is carefully injected into the U-tube,

ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation period of the U-tube filled with the

sample.

Density Calculation: The instrument's software automatically calculates the density based on

the measured period and the calibration constants.
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Cleaning: The measuring cell is thoroughly cleaned with appropriate solvents and dried

before the next measurement.

The pycnometer method is a classic and precise gravimetric technique for density

determination.[11][12][13] It involves determining the mass of a precisely known volume of the

liquid.

Principle: A pycnometer is a glass flask with a precisely calibrated volume. The density of a

liquid is determined by weighing the pycnometer empty, then filled with the liquid of interest.

The mass of the liquid divided by the volume of the pycnometer gives the density.[11][13]

Generalized Protocol:

Cleaning and Drying: The pycnometer is thoroughly cleaned and dried.

Weighing the Empty Pycnometer: The mass of the empty, dry pycnometer is accurately

measured on an analytical balance (m1).

Filling the Pycnometer: The pycnometer is filled with 2-phenyl-1-propanol, ensuring the

liquid reaches the calibration mark and is free of air bubbles. A stopper with a capillary is

inserted, allowing excess liquid to be expelled.

Temperature Equilibration: The filled pycnometer is placed in a thermostatic bath at the

desired temperature until thermal equilibrium is reached. The liquid level is adjusted to the

mark if necessary.

Weighing the Filled Pycnometer: The outside of the pycnometer is carefully dried, and its

mass is measured (m2).

Density Calculation: The density (ρ) is calculated using the formula: ρ = (m2 - m1) / V, where

V is the calibrated volume of the pycnometer.

Physicochemical Property Determination Workflow
The following diagram illustrates a standardized workflow for the determination of

physicochemical properties of a chemical compound such as 2-phenyl-1-propanol.
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Phase 1: Preparation

Phase 2: Experimental Determination

Phase 3: Data Analysis & Reporting

Obtain Compound Sample
(2-Phenyl-1-propanol)

Select Analytical Methods
(e.g., Mass Spectrometry, Pycnometry)

Determine Molecular Weight
(Mass Spectrometry)

Determine Density
(Oscillating U-tube or Pycnometer)

Analyze Raw Data

Compare with Literature Values

Final Report Generation

Click to download full resolution via product page

Workflow for Physicochemical Property Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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